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Introduction

Decylene glycol, also known as 1,2-decanediol, is a versatile diol that has garnered significant
interest in the pharmaceutical and cosmetic industries. Its multifunctional nature as a solvent,
humectant, antimicrobial agent, and penetration enhancer makes it a valuable excipient in a
wide range of topical and dermatological formulations. This technical guide provides an in-
depth overview of the physicochemical properties of decylene glycol, offering crucial data and
experimental insights for formulation research and development.

Physicochemical Properties

The physical and chemical characteristics of decylene glycol are fundamental to its
functionality in various formulations. A summary of these properties is presented below.

Chemical Structure and General Properties

Decylene glycol is a 1,2-alkanediol with a 10-carbon chain. Its amphiphilic nature, stemming
from the presence of a hydrophilic diol head and a lipophilic alkyl chain, is key to its diverse

applications.

Table 1: General and Chemical Properties of Decylene Glycol
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Property Value Reference(s)
Chemical Name Decane-1,2-diol [1]

INCI Name Decylene Glycol [1]

CAS Number 1119-86-4 [1]

Molecular Formula C10H2202 [2]

Molecular Weight 174.28 g/mol [2]
Appearance WTZe crystalline powder/waxy 1]

soli

Thermal and Physical Properties

The thermal and physical properties of decylene glycol influence its processing during
formulation manufacturing and its sensory characteristics in the final product.

Table 2: Thermal and Physical Properties of Decylene Glycol

Property Value Reference(s)
Melting Point 42-52 °C [5]
Boiling Point 255.0-256.0 °C at 760 mmHg  [2]
Density 0.95-0.99 g/cm? at 20°C [6]
Viscosity 20 — 40 mPa.s at 25°C [6]
Flash Point >120 °C [6]
Vapor Pressure 0.000124 mmHg at 25 °C [7]

Solubility Profile

The solubility of decylene glycol is a critical parameter for its incorporation into different
formulation bases. It is generally insoluble in water but soluble in organic solvents like alcohols,
glycols, and some cosmetic esters.[3][8]
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Table 3: Solubility of Decylene Glycol

Solvent Solubility Reference(s)
Water Insoluble [8]

Ethanol Soluble [3]

Glycols Soluble [31[8]
Cosmetic Esters Soluble in some [3]

Functional Properties in Formulations

Decylene glycol's unique combination of properties makes it a multifunctional ingredient in
formulation development.

Antimicrobial Activity

Decylene glycol exhibits broad-spectrum antimicrobial activity and is often used as a
preservative potentiator, allowing for a reduction in traditional preservatives.[3][9] The proposed
mechanism of action for 1,2-diols involves the disruption of the microbial cell membrane,
leading to the leakage of intracellular components and ultimately cell death.[4][5][10]
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Caption: Proposed antimicrobial mechanism of decylene glycol.

Skin Penetration Enhancement

Decylene glycol can act as a penetration enhancer, facilitating the delivery of active
pharmaceutical ingredients (APIs) into the skin.[11][12] This is attributed to its ability to disrupt
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the highly organized lipid structure of the stratum corneum, thereby increasing its permeability.
[13]
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Caption: Mechanism of skin penetration enhancement by decylene glycol.

Humectant and Skin Conditioning Agent

With two hydroxyl groups, decylene glycol acts as a humectant, attracting and retaining
moisture in the skin.[1][14] It also functions as a skin-conditioning agent, contributing to a
smooth and soft skin feel.[1]

Experimental Protocols
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Detailed methodologies are crucial for the accurate assessment of physicochemical properties.
The following sections outline protocols for key experiments.

Determination of Viscosity

The viscosity of decylene glycol can be determined using a rotational viscometer.
Objective: To measure the dynamic viscosity of decylene glycol at a specified temperature.
Apparatus:

» Rotational viscometer with appropriate spindle

o Temperature-controlled water bath or Peltier system

» Beaker or sample container

Procedure:

» Calibrate the rotational viscometer according to the manufacturer's instructions.

o Melt the decylene glycol sample by heating it to a temperature above its melting point (e.g.,
60°C).

e Place a sufficient volume of the molten sample into the sample container.

o Equilibrate the sample to the desired measurement temperature (e.g., 25°C) using the
temperature control system.

e Select an appropriate spindle and rotational speed to ensure the torque reading is within the
optimal range of the instrument.

e Immerse the spindle into the sample to the marked level.
» Start the rotation and allow the reading to stabilize.
o Record the viscosity in millipascal-seconds (mPa.s).

o Perform the measurement in triplicate and report the average value.
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Caption: Experimental workflow for viscosity measurement.

Determination of Surface Tension
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The surface tension of decylene glycol can be measured using the Du Nouy ring method or
the pendant drop method.

Objective: To measure the surface tension of molten decylene glycol.
Apparatus:

o Tensiometer (Du Nouy ring or pendant drop apparatus)

o Temperature-controlled sample stage

e Platinum-iridium ring (for Du Noly method) or syringe with a needle (for pendant drop
method)

Procedure (Du Notlly Ring Method):
o Clean the platinume-iridium ring thoroughly, typically by flaming it to red heat.
» Calibrate the tensiometer.

o Melt the decylene glycol sample and place it in a clean vessel on the temperature-
controlled stage.

o Allow the sample to reach the desired temperature.
e Immerse the ring into the molten decylene glycol.
» Slowly raise the ring through the surface of the liquid.

o Record the maximum force required to pull the ring from the liquid surface just before
detachment.

e The surface tension is calculated from this force.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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